Cas no 57932-08-8 (1H-Indene-2-ethanol, 2,3-dihydro-1-hydroxy-)

• Product name: 1H-Indene-2-ethanol, 2,3-dihydro-1-hydroxy-
• CAS No: 57932-08-8
• MF: C₁₁H₁₄O₂
• MW: 178.22766
• CID: 343723
• PubChem ID: 21495323

1H-Indene-2-ethanol, 2,3-dihydro-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-ethanol, 2,3-dihydro-1-hydroxy-
• 2-(2-hydroxyethyl)-2,3-dihydro-1H-inden-1-ol
• 1-Hydroxyindane-2-ethanol
• AKOS017977066
• BDJQIJDVEVFHHY-UHFFFAOYSA-N
• DTXSID20614926
• 57932-08-8
• SCHEMBL11768481

• Inchi： InChI=1S/C11H14O2/c12-6-5-9-7-8-3-1-2-4-10(8)11(9)13/h1-4,9,11-13H,5-7H2
• InChI Key： BDJQIJDVEVFHHY-UHFFFAOYSA-N
• SMILES： OCCC1CC2=CC=CC=C2C1O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46